Isobutyldiphenylphosphine

• CAS RN: 5952-47-6
• Molecular Formula: C16H19P
• Molecular Weight: 242.29 g/mol
• IUPAC Name: 2-methylpropyl(diphenyl)phosphane
• InChI: InChI=1S/C16H19P/c1-14(2)13-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,14H,13H2,1-2H3
• InChI Key: ZMCQDWVJSMTPJV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CP(C1=CC=CC=C1)C2=CC=CC=C2

Description

Isobutyldiphenylphosphine is a useful research compound. Its molecular formula is C16H19P and its molecular weight is 242.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality Isobutyldiphenylphosphine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Isobutyldiphenylphosphine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

265 ml of a 1.8 Molar titrated solution of 477 mmoles of isobutylmagnesium iodide in ether was added dropwise to a stirred solution of 85.35 g (476.8 mmoles) of phenyldichlorophosphine in 750 ml of anhydrous ether, maintained at -25° C. under an inert atmosphere. After stirring for 15 minutes at a temperature of -25° C., the reaction mixture was allowed to gradually warm to a temperature of 0° C. 308 ml of a 2.01 Molar solution of 620 mmoles of phenylmagnesium bromide in ether was added dropwise at a temperature of between 0° C. and +10° C., then the solution was warmed to reflux for one-half hour. The mixture was then hydrolyzed. Distillation yielded an impure isobutyldiphenylphosphine. 31P-NMR δ=-20.66 ppm (relative intensity 999.96), δ=-5.88 ppm (relative intensity 26.64 probably triphenylphosphine), δ=-34.23 ppm (relative intensity 74.75, probably diisobutylphenylphosphine), and δ=-60.57 ppm (relative intensity 123.65, probably (phenyl)(i-butyl)PH), BP=97°-101° C. at 0.15 torr.